Cas no 52431-65-9 (1,4-Naphthalenedione, 2-bromo-8-hydroxy-)

• Product Name: 1,4-Naphthalenedione, 2-bromo-8-hydroxy-
• CAS No: 52431-65-9
• MF: C₁₀H₅BrO₃
• MW: 253.048902273178
• CID: 359631
• PubChem ID: 927514
• Update Time: 2025-09-19

1,4-Naphthalenedione, 2-bromo-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-bromo-8-hydroxy-
• 2-bromo-8-hydroxynaphthalene-1,4-dione
• 2-bromo-8-hydroxy-1,4-dihydronaphthalene-1,4-dione
• 2-bromo-8-hydroxynaphthoquinone
• SCHEMBL868197
• 52431-65-9
• 2-bromo-8-hydroxy-naphthalene-1,4-dione
• AE-508/43284220
• 3-Bromojuglone
• QQUYEYJPZLCULC-UHFFFAOYSA-N
• 3-bromo-5-hydroxy-1,4-naphthoquinone
• EN300-6473574
• 2-Bromo-8-hydroxy-[1,4]naphthoquinone
• DTXSID70358969

• Inchi： 1S/C10H5BrO3/c11-6-4-8(13)5-2-1-3-7(12)9(5)10(6)14/h1-4,12H
• InChI Key： QQUYEYJPZLCULC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2=CC=CC(=C2C1=O)O)=O

Computed Properties

• Exact Mass: 251.94215
• Monoisotopic Mass: 251.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones